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Compound Name: 4-(Trimethylsilyl)morpholine

Cat. No.: B079675

An In-depth Technical Guide to 4-
(Trimethylsilyl)morpholine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Trimethylsilyl)morpholine (TMSM) is a versatile organosilicon compound that serves as a
valuable reagent in organic synthesis. Its unique molecular structure, combining the reactivity
of a silylated amine with the structural features of a morpholine ring, makes it a significant tool
in various chemical transformations. This guide provides a comprehensive overview of its
physical and chemical properties, spectral data, synthesis, and key applications, with a focus
on its relevance to research and drug development.

Physical and Chemical Properties

4-(Trimethylsilyl)morpholine is a clear, colorless to pale yellow liquid at room temperature.[1]
It is known to react slowly with moisture.[1] The key physical and chemical properties are
summarized in the table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 13368-42-8 [1][2]
Molecular Formula C7H17NOSi [1][2]
Molecular Weight 159.30 g/mol [11[2]
Appearance C.:Ieér colorless to pale yellow (3]

liquid
Boiling Point 160 °C (lit.) [1][2]
103-104 °C / 25 mmHg (lit.) [2]
Melting Point <0°C [1]
Density 0.897 g/mL at 25 °C (lit.) [1][2]

Refractive Index (n20/D)

1.441 (lit.)

[1]2]

Flash Point

29 °C (84.2 °F) - closed cup

[2]

Hydrolytic Sensitivity

Reacts slowly with

moisture/water

[1]

Spectral Data

'H NMR Spectroscopy

The H NMR spectrum of 4-(trimethylsilyl)morpholine provides distinct signals corresponding

to the protons of the trimethylsilyl group and the morpholine ring.

Assignment Chemical Shift (ppm)
-Si(CHs)3 ~0.04
-N-CHz- (morpholine) ~2.83
-O-CH3z- (morpholine) ~3.55

Note: Chemical shifts are approximate and may vary slightly depending on the solvent and

experimental conditions.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


http://orgsyn.org/demo.aspx?prep=V85P0209
http://orgsyn.org/demo.aspx?prep=v88p0121
http://orgsyn.org/demo.aspx?prep=V85P0209
http://orgsyn.org/demo.aspx?prep=v88p0121
http://orgsyn.org/demo.aspx?prep=V85P0209
http://orgsyn.org/demo.aspx?prep=v88p0121
http://orgsyn.org/demo.aspx?prep=V85P0209
https://www.finechem-mirea.ru/jour/article/download/1879/1872
http://orgsyn.org/demo.aspx?prep=V85P0209
http://orgsyn.org/demo.aspx?prep=v88p0121
http://orgsyn.org/demo.aspx?prep=v88p0121
http://orgsyn.org/demo.aspx?prep=V85P0209
http://orgsyn.org/demo.aspx?prep=V85P0209
http://orgsyn.org/demo.aspx?prep=v88p0121
http://orgsyn.org/demo.aspx?prep=V85P0209
http://orgsyn.org/demo.aspx?prep=v88p0121
http://orgsyn.org/demo.aspx?prep=v88p0121
http://orgsyn.org/demo.aspx?prep=V85P0209
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Mass Spectrometry

The mass spectrum of 4-(trimethylsilyl)morpholine shows a molecular ion peak [M]* at m/z

159, consistent with its molecular weight.

Infrared (IR) Spectroscopy

The IR spectrum of 4-(trimethylsilyl)morpholine exhibits characteristic absorption bands
corresponding to its functional groups. Key peaks include those for C-H, C-N, C-O, and Si-C
bond vibrations.

Synthesis and Reactivity
Synthesis

4-(Trimethylsilyl)morpholine is typically synthesized by the reaction of morpholine with a
trimethylsilylating agent, most commonly trimethylsilyl chloride (TMSCI), in the presence of a
base to neutralize the hydrochloric acid byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Trimethylsilyl)morpholine]. BenchChem, [2025]. [Online PDF]. Available at:
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trimethylsilyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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